[2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID

• IUPAC Name: [5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]boronic acid
• InChI: InChI=1S/2C12H17BO5/c2*1-12(2,3)18-11(14)9-6-5-8(17-4)7-10(9)13(15)16/h2*5-7,15-16H,1-4H3
• InChI Key: QBJDLEDZMRQROW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)OC)C(=O)OC(C)(C)C)(O)O.B(C1=C(C=CC(=C1)OC)C(=O)OC(C)(C)C)(O)O
• Molecular Formula: C24H34B2O10
• Molecular Weight: 504.1 g/mol

Description

The compound identified as “[2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID” is a chemical entity with specific properties and applications. It is essential to understand its structure, synthesis, and reactions to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of [2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID would likely involve large-scale chemical reactions with optimized conditions to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

[2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID can undergo various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of one functional group with another under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

[2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID has various applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating specific diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which [2-(TERT-BUTOXYCARBONYL)-5-METHOXYPHENYL]BORONIC ACID exerts its effects involves specific molecular targets and pathways. It may interact with enzymes, receptors, or other biomolecules to modulate biological processes. The exact mechanism would depend on its structure and the context of its use.